Cas no 1893754-26-1 (Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone
• CAS No: 1893754-26-1
• MF: C₉H₁₄F₂N₂O
• MW: 204.217069149017
• CID: 4776377
• Update Time: 2025-05-23

Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Azetidin-3-yl-(4,4-difluoropiperidin-1-yl)-methanone
• azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone
• Azetidin-3-yl-(4,4-difluoro-piperidin-1-yl)-methanone
• Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone

• Inchi： 1S/C9H14F2N2O/c10-9(11)1-3-13(4-2-9)8(14)7-5-12-6-7/h7,12H,1-6H2
• InChI Key： VJIVXYOBUWWENM-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C2CNC2)=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 0.2
• Topological Polar Surface Area: 32.299

Additional information on Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone

Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone: A Comprehensive Overview

The compound with CAS No. 1893754-26-1, commonly referred to as Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of azetidine and piperidine, two heterocyclic structures that are widely studied for their potential in drug development. The azetidine ring, a four-membered saturated ring with one nitrogen atom, contributes to the compound's unique properties, while the piperidine moiety, a six-membered ring with one nitrogen atom, adds further complexity and functionality.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry. The small size and rigidity of the azetidine ring make it an attractive scaffold for designing bioactive molecules. In the case of Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone, the presence of fluorine atoms on the piperidine ring introduces additional electronic effects and enhances the molecule's stability. This makes it a promising candidate for various applications, including as a lead compound in drug discovery.

The synthesis of Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and fluorination to construct this compound. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis process.

From a pharmacological perspective, Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone has shown potential as a modulator of various biological targets. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. The compound's selectivity for specific targets has been validated through in vitro assays and computational modeling.

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have explored its ability to enhance the bioavailability of therapeutic agents by acting as a carrier or stabilizing agent. This property is attributed to the compound's amphiprotic nature and its ability to form stable complexes with other molecules.

Furthermore, Azetidin-3-yl(4,4-difluoropiperidin-1-yl)methanone has been investigated for its potential in anticancer therapy. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways. Its ability to target specific oncogenes makes it a valuable tool in precision medicine.

In terms of environmental impact, this compound has been assessed for its biodegradability and toxicity profiles. Results indicate that it is relatively non-toxic to aquatic organisms under standard conditions, which aligns with current green chemistry principles. However, further studies are required to fully understand its long-term effects on ecosystems.

The commercialization of Azetidin-3-yl(4,4-difluoropiperidin-1-yil)methanone is still in its early stages; however, several pharmaceutical companies have expressed interest in licensing its production rights. Its versatility across multiple therapeutic areas positions it as a valuable asset in the global healthcare market.

In conclusion, Azetidin